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Compound of Interest

Compound Name: GR 94800 TFA

Cat. No.: B14754977 Get Quote

Technical Support Center: GR 94800 TFA
This technical support center provides troubleshooting guides and frequently asked questions

for researchers, scientists, and drug development professionals working with GR 94800 TFA, a

potent and selective NK2 receptor peptide antagonist.

Frequently Asked Questions (FAQs)
Q1: What is GR 94800 TFA?

GR 94800 TFA is a potent and selective peptide antagonist of the neurokinin-2 (NK2) receptor.

[1] The "TFA" designation indicates that the peptide is supplied as a trifluoroacetate salt, which

is common for synthetic peptides purified by high-performance liquid chromatography (HPLC)

using trifluoroacetic acid.

Q2: What are the primary applications of GR 94800 TFA?

As a selective NK2 receptor antagonist, GR 94800 TFA is primarily used in research to study

the physiological roles of the NK2 receptor and its endogenous ligand, neurokinin A. These

studies are relevant to conditions where the NK2 receptor is implicated, such as inflammatory

responses and smooth muscle contraction.

Q3: What are the storage recommendations for GR 94800 TFA?

For long-term stability, lyophilized GR 94800 TFA should be stored at -20°C. Once

reconstituted, it is recommended to make aliquots to avoid repeated freeze-thaw cycles and
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store at -20°C or -80°C.

Troubleshooting Solubility Issues
Q4: My GR 94800 TFA is not dissolving in aqueous buffers. What should I do?

Difficulty in dissolving GR 94800 TFA in aqueous solutions can be due to its hydrophobic

nature and the presence of the TFA counter-ion. Peptides with a high content of hydrophobic

amino acids tend to aggregate in aqueous solutions.

Follow this troubleshooting workflow to address solubility issues:
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Troubleshooting Workflow for GR 94800 TFA Solubility

Start: Lyophilized GR 94800 TFA

Attempt to dissolve in sterile, deionized water

Is it soluble?

Use a small amount of organic solvent (e.g., DMSO, DMF, Acetonitrile)

No

Success: Peptide is in solution

Yes

Is it soluble?

Slowly add aqueous buffer to the dissolved peptide solution

Yes

Try gentle sonication

No

Does it precipitate?

Consider TFA counter-ion exchange

Yes No

Contact Technical Support
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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